Cas no 157666-54-1 (1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI))

1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI) structure
157666-54-1 structure
Product Name:1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI)
CAS No:157666-54-1
MF:C10H14O
MW:150.217563152313
CID:107838
Update Time:2024-01-24

1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI)
    • Inchi: 1S/C10H14O/c1-3-9-5-4-6-10(7-11)8(9)2/h4-9H,3H2,1-2H3/t8-,9+/m1/s1
    • InChI Key: WETFEKYSPDGINF-BDAKNGLRSA-N
    • SMILES: C1(C=O)[C@H](C)[C@@H](CC)C=CC=1

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • PSA: 17.07

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